Cas no 1146615-86-2 (3-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine)

• Product Name: 3-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• CAS No: 1146615-86-2
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD12827771
• CID: 890375
• PubChem ID: 45588228
• Update Time: 2025-11-06

3-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• 3-bromo-6-(trifluoromethyl)-Imidazo[1,2-a]pyridine
• 3-bromo-6-trifluoromethyl-imidazo[1,2-a]pyridine
• AD-0724
• AG-A-58304
• CTK7B6788
• SBB102867
• SureCN3030490
• YZGMUNVIHIZITF-UHFFFAOYSA-N
• 2410AA
• PB30020
• RP14902
• PC51035
• FCH1377045
• TZ001010
• SY056761
• AX8200827
• AB0074384
• AM20050682
• Imidazo[1,2-a]pyridine, 3-bromo-6
• Imidazo[1,2-a]pyridine, 3-bromo-6-(trifluoromethyl)-
• 3-bromo-6-(trifluoromethyl)-4-
• 1146615-86-2
• DA-17941
• J-512059
• MFCD12827771
• AKOS005071552
• SCHEMBL3030490
• DTXSID70670597
• CS-0035915

• MDL： MFCD12827771
• Inchi： 1S/C8H4BrF3N2/c9-6-3-13-7-2-1-5(4-14(6)7)8(10,11)12/h1-4H
• InChI Key： YZGMUNVIHIZITF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(C(F)(F)F)=CN21

Computed Properties

• Exact Mass: 263.95102
• Monoisotopic Mass: 263.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3
• XLogP3: 3.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 59-60°
• PSA: 17.3

3-Bromo-6-(trifluoromethyl)imidazo[1,2-a]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C